Cas no 2229296-11-9 (1-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylethan-1-one
• CAS No: 2229296-11-9
• MF: C₁₂H₁₁ClO₃
• MW: 238.666942834854
• CID: 5764806
• PubChem ID: 165965774
• Update Time: 2025-10-25

1-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2229296-11-9
• 1-[1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropyl]ethan-1-one
• EN300-1988711
• 1-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylethan-1-one

• Inchi： 1S/C12H11ClO3/c1-7(14)12(2-3-12)8-4-9(13)11-10(5-8)15-6-16-11/h4-5H,2-3,6H2,1H3
• InChI Key： QSENYXVBBGMRDN-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C1(C(C)=O)CC1)OCO2

Computed Properties

• Exact Mass: 238.0396719g/mol
• Monoisotopic Mass: 238.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylethan-1-one

Introduction to 1-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylethan-1-one (CAS No. 2229296-11-9)

1-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2229296-11-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural framework, which integrates cyclopropyl and dioxaindan moieties, alongside a chloro-substituted aromatic ring. The structural complexity of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further exploration in drug discovery and development.

The 7-chloro-1,3-dioxaindan segment of the molecule is particularly noteworthy due to its inherent pharmacophoric properties. Dioxaindan derivatives are known for their versatility in medicinal chemistry, often serving as key structural elements in molecules designed to interact with biological targets. The presence of the chloro group further enhances the compound's reactivity and potential for functionalization, making it a valuable scaffold for synthetic chemists aiming to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The cyclopropylethanone moiety in 1-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylethan-1-one adds another layer of complexity and functionality to the molecule. Cyclopropyl-containing compounds have shown promise in modulating enzyme activity and receptor binding, often leading to improved pharmacokinetic profiles. This combination of structural features makes 1-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylethan-1-one an intriguing candidate for further investigation.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug design. The unique structural features of 1-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylethan-1-one provide a rich foundation for exploring SAR. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural changes influence biological activity. This approach is crucial for optimizing lead compounds and developing drugs with enhanced efficacy and reduced side effects.

The 7-chloro substituent plays a critical role in determining the compound's reactivity and interaction with biological targets. Chlorinated aromatic compounds are frequently employed in drug development due to their ability to enhance binding affinity and metabolic stability. The dioxaindan ring, on the other hand, contributes to the molecule's solubility and bioavailability, which are essential factors in drug formulation. Together, these elements make 1-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylethan-1-one a promising candidate for further exploration.

Advances in computational chemistry have significantly accelerated the process of drug discovery. Molecular modeling techniques allow researchers to predict the behavior of compounds like 1-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylethan-1-one before they are synthesized in the lab. These predictions can guide synthetic strategies and help identify potential lead compounds more efficiently. By leveraging computational tools, scientists can optimize the design of 7-chloro-dioxaindan derivatives, including this particular compound, to improve their therapeutic potential.

In vitro studies have begun to shed light on the potential applications of 1-1-(7-chloro-1,3-dioxaindan-5-y)cyclopropylethanone (CAS No. 2229296119). Initial experiments suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. For instance, its structural motif could mimic natural substrates or inhibitors, thereby modulating enzymatic pathways involved in diseases such as cancer or inflammatory disorders. While these findings are preliminary, they underscore the importance of continued research into this novel compound.

The synthesis of complex organic molecules like cyclopropylethanone derivatives requires meticulous planning and expertise. Modern synthetic methodologies have enabled chemists to construct intricate molecular frameworks with high precision. Techniques such as cross-coupling reactions and transition-metal catalysis have been instrumental in building the desired structure of 7-chlorodioxaindan-based compounds. These advances not only facilitate the synthesis of target molecules but also open up new possibilities for functionalizing them with additional pharmacophoric groups.

The pharmaceutical industry is increasingly interested in developing drugs that target multiple disease pathways simultaneously. Polypharmacicity refers to the ability of a single drug molecule to interact with several biological targets, offering broader therapeutic benefits. The multifaceted nature of cyclopropylethanone derivatives, including their potential interactions with various enzymes and receptors, makes them attractive candidates for polypharmacic approaches. Further research into compounds like CAS No 2229296119 could lead to innovative treatment strategies for complex diseases.

Regulatory considerations play a crucial role in drug development processes. Ensuring that new compounds meet safety and efficacy standards is essential before they can be translated into clinical applications. Regulatory agencies require comprehensive data on chemical properties, pharmacokinetics, and toxicology before approving a new drug candidate. Researchers working with compounds like 7-chlorodioxaindan derivatives must navigate these regulatory frameworks carefully to advance their work towards practical therapeutic applications.

The economic impact of pharmaceutical innovation cannot be overstated. Developing new drugs involves significant investment in research and development (R&D), but successful drugs can generate substantial revenue for pharmaceutical companies while improving patient outcomes globally. The exploration of novel compounds such as CAS No 2229296119 represents an investment in future healthcare solutions; it underscores the importance of continued funding for basic science research that drives medical progress.

Collaboration across disciplines is essential for advancing pharmaceutical science effectively. Chemists work closely with biologists, pharmacologists, and clinicians to develop drugs that address unmet medical needs efficiently. The interdisciplinary nature of modern drug discovery ensures that insights from various fields contribute to creating safer and more effective treatments for patients worldwide.